Cas no 2139091-85-1 (3-(3-bromo-5-methylphenyl)-4-fluoro-1H-pyrazol-5-amine)

• Product Name: 3-(3-bromo-5-methylphenyl)-4-fluoro-1H-pyrazol-5-amine
• CAS No: 2139091-85-1
• MF: C₁₀H₉BrFN₃
• MW: 270.100964307785
• CID: 5834854
• PubChem ID: 165499402
• Update Time: 2025-05-24

3-(3-bromo-5-methylphenyl)-4-fluoro-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methylphenyl)-4-fluoro-1H-pyrazol-5-amine
• EN300-1149663
• 2139091-85-1

• Inchi： 1S/C10H9BrFN3/c1-5-2-6(4-7(11)3-5)9-8(12)10(13)15-14-9/h2-4H,1H3,(H3,13,14,15)
• InChI Key： HEDLRMBBKFCYFP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)C1=C(C(N)=NN1)F

Computed Properties

• Exact Mass: 268.99639g/mol
• Monoisotopic Mass: 268.99639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-(3-bromo-5-methylphenyl)-4-fluoro-1H-pyrazol-5-amine

Introduction to 3-(3-bromo-5-methylphenyl)-4-fluoro-1H-pyrazol-5-amine (CAS No. 2139091-85-1)

3-(3-bromo-5-methylphenyl)-4-fluoro-1H-pyrazol-5-amine (CAS No. 2139091-85-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, combines a pyrazole core with bromo and fluoro substituents on the aromatic ring, making it a promising candidate for further exploration in drug discovery and development.

The molecular framework of 3-(3-bromo-5-methylphenyl)-4-fluoro-1H-pyrazol-5-amine incorporates a pyrazole ring, which is a heterocyclic aromatic compound known for its versatility in medicinal chemistry. Pyrazole derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both bromo and fluoro substituents on the aromatic ring enhances the compound's potential for selective binding to biological targets, making it an attractive scaffold for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on designing and synthesizing novel pyrazole derivatives with enhanced pharmacological properties. The introduction of halogen atoms such as bromo and fluoro into the molecular structure not only modifies the electronic properties of the aromatic ring but also influences its interactions with biological receptors. This modification can lead to improved binding affinity, reduced toxicity, and enhanced metabolic stability, all of which are crucial factors in drug development.

One of the most compelling aspects of 3-(3-bromo-5-methylphenyl)-4-fluoro-1H-pyrazol-5-amine is its potential as a lead compound for further derivatization. Researchers have leveraged this compound to develop libraries of analogs with varying substituents to optimize its biological activity. The pyrazole core provides a stable platform for structural modifications, allowing chemists to fine-tune the compound's properties for specific therapeutic applications.

The synthesis of 3-(3-bromo-5-methylphenyl)-4-fluoro-1H-pyrazol-5-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromo and fluoro groups necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce larger quantities of this compound for research purposes.

Recent studies have highlighted the potential of 3-(3-bromo-5-methylphenyl)-4-fluoro-1H-pyrazol-5-amine as a scaffold for developing inhibitors targeting various enzymes and receptors involved in disease pathways. For instance, researchers have explored its efficacy in inhibiting kinases, which are overexpressed in many cancers. The combination of bromo and fluoro substituents has been shown to enhance binding interactions with these targets, leading to potent inhibitory effects.

The pharmacokinetic properties of 3-(3-bromo-5-methylphenyl)-4-fluoro-1H-pyrazol-5-amine are also an area of active investigation. Understanding how this compound is metabolized and eliminated from the body is crucial for optimizing its therapeutic potential. Preclinical studies have begun to unravel its metabolic pathways, providing insights into how it can be modified to improve bioavailability and reduce side effects.

In conclusion, 3-(3-bromo-5-methylphenyl)-4-fluoro-1H-pyrazol-5-amine (CAS No. 2139091-85-1) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising biological activities make it a valuable tool for researchers working on drug discovery and development. As further studies continue to uncover its potential applications, this compound is poised to play a crucial role in the next generation of therapeutic agents.